N-{[2-(dimethylamino)-3-pyridinyl]methyl}methanesulfonamide

• IUPAC Name: N-[[2-(dimethylamino)pyridin-3-yl]methyl]methanesulfonamide
• InChI: InChI=1S/C9H15N3O2S/c1-12(2)9-8(5-4-6-10-9)7-11-15(3,13)14/h4-6,11H,7H2,1-3H3
• InChI Key: ZRWVEKASHVXQIH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=CC=N1)CNS(=O)(=O)C
• Molecular Formula: C9H15N3O2S
• Molecular Weight: 229.30 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-{[2-(dimethylamino)-3-pyridinyl]methyl}methanesulfonamide often involves complex reactions that can include sulfonation, amination, and the introduction of pyridinyl groups. For instance, the synthesis and biological activity evaluation of methanesulfonamide pyrimidine- and N-methanesulfonyl pyrrole-substituted dihydroxyheptenoates demonstrate intricate synthetic routes leading to HMG-CoA reductase inhibitors, reflecting on the compound's synthetic versatility and potential in medicinal chemistry (Watanabe et al., 1997).

Molecular Structure Analysis

Molecular and supramolecular structures of N-{[2-(dimethylamino)-3-pyridinyl]methyl}methanesulfonamide derivatives, such as N-[2-(pyridin-2-yl)ethyl]methanesulfonamide, have been reported, showing significant differences in torsion angles and hydrogen bonding patterns depending on substituent variations. These studies highlight the impact of molecular conformation on the compound's physical and chemical properties, and potential applications (Danielle L Jacobs, B. Chan, Abby R. O'Connor, 2013).

Chemical Reactions and Properties

The reactivity of N-{[2-(dimethylamino)-3-pyridinyl]methyl}methanesulfonamide and its derivatives can be explored through various chemical reactions, including sulfonation and methylation. For instance, the rearrangement of threonine and serine-based N-sulfonamides yields chiral pyrrolidin-3-ones, showcasing the compound's role in synthesizing biologically active molecules and its chemical versatility (P. Králová et al., 2019).

Physical Properties Analysis

The physical properties of N-{[2-(dimethylamino)-3-pyridinyl]methyl}methanesulfonamide derivatives, such as solubility, melting point, and crystal structure, can significantly influence their application in various fields. For example, the crystal structure analysis of N-3-Pyridinyl-methanesulfonamide reveals details about its solid-state configuration, hydrogen bonding, and potential for forming complex structures with metals, which could be relevant for materials science and catalysis (N. Dodoff, R. Varga, D. Kovala‐Demertzi, 2004).

Chemical Properties Analysis

The chemical properties, such as reactivity towards other functional groups, stability under various conditions, and ability to form complexes, define the compound's utility in synthetic chemistry and material science. Studies on carbonic anhydrase inhibitors show how derivatives of N-{[2-(dimethylamino)-3-pyridinyl]methyl}methanesulfonamide can interact with enzymes, demonstrating their potential as bioactive molecules with specific inhibitory capabilities (C. Temperini et al., 2008).